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Compound of Interest

Compound Name: Tribromoacetic acid

Cat. No.: B166820 Get Quote

Essential Safety and Disposal Protocols for Researchers, Scientists, and Drug Development

Professionals

Tribromoacetic acid (TBA) is a corrosive and toxic compound requiring strict disposal

procedures to ensure laboratory safety and environmental protection. This guide provides

essential, step-by-step instructions for the proper management and disposal of tribromoacetic
acid waste in a laboratory setting. Adherence to these protocols is critical to minimize risks and

comply with regulatory standards.

Immediate Safety and Handling
Before handling tribromoacetic acid, it is imperative to be familiar with its hazards. TBA is a

strong acid that can cause severe skin and eye burns.[1] Always consult the Safety Data Sheet

(SDS) for detailed safety information.

Personal Protective Equipment (PPE): When handling tribromoacetic acid, the following PPE

is mandatory:

Eye Protection: Chemical safety goggles or a face shield.[1]

Skin Protection: Chemical-resistant gloves (e.g., nitrile) and a lab coat.[1]

Respiratory Protection: Use in a well-ventilated area or a chemical fume hood to avoid

inhaling dust or vapors.[1][2]
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In Case of a Spill: In the event of a small spill, evacuate the immediate area. Wearing

appropriate PPE, cover the spill with a neutral absorbent material like dry lime or soda ash.[3]

[4] Collect the mixture into a designated, sealed container for hazardous waste disposal.[3][4]

Ventilate the area and wash the spill site thoroughly after cleanup is complete.[3][4]

Disposal Procedure: A Step-by-Step Guide
The primary and mandatory disposal route for tribromoacetic acid is through a licensed

professional hazardous waste disposal service.[5] On-site treatment, such as neutralization, is

not recommended due to the compound's toxicity, which is a separate hazard from its

corrosivity.[5]

Step 1: Waste Classification and Segregation

Classify: Tribromoacetic acid is classified as a halogenated organic acid and must be

treated as hazardous waste.[5][6]

Segregate: Do not mix tribromoacetic acid waste with non-hazardous waste or other

chemical waste streams.[6][7] It is crucial to keep halogenated organic wastes separate from

non-halogenated organic wastes.[6]

Step 2: Waste Collection and Containerization

Container: Use a designated, leak-proof, and chemically compatible container for collecting

tribromoacetic acid waste. The container should have a secure screw-top cap.[8]

Collection: Collect all tribromoacetic acid waste, including contaminated materials (e.g.,

pipette tips, absorbent pads), in this designated container.

Step 3: Labeling

Labeling: Clearly label the waste container with the words "Hazardous Waste" and the full

chemical name, "Tribromoacetic Acid."[8] Do not use abbreviations or chemical formulas.

[8] The label should be affixed to the container before the first drop of waste is added.[8]

Step 4: Temporary Storage
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Storage Location: Store the sealed waste container in a cool, dry, and well-ventilated area,

away from incompatible materials such as strong bases, oxidizing agents, and metals.[2][5]

Secondary Containment: It is best practice to store the waste container in a secondary

containment bin to prevent spills.

Step 5: Arrange for Disposal

Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department

to schedule a pickup for the hazardous waste.[5] Follow your institution's specific procedures

for waste pickup requests.

Data Summary: Hazard and Disposal Information
Parameter Classification / Value Source(s)

Waste Classification
Hazardous Waste;

Halogenated Organic Acid
[5][6]

Primary Disposal Route
Licensed Professional Waste

Disposal Service
[5]

UN Number UN3261 [9]

Primary Hazards
Corrosive, Causes severe skin

and eye burns
[1][10]

Incompatible Materials
Strong bases, oxidizing

agents, metals
[5]

Spill Cleanup Absorbent Dry lime, soda ash [3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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